Cas no 18877-64-0 (L-Palmitoylcarnitine chloride)

• Product Name: L-Palmitoylcarnitine chloride
• CAS No: 18877-64-0
• Molecular Formula: C₂₃H₄₆NO₄+^.Cl-
• Molecular Weight: 436.06864
• MDL: MFCD00070346
• CID: 152768
• PubChem ID: 354335141

L-Palmitoylcarnitine chloride Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-, chloride (1:1), (2R)-
• PALMITOYL-L-CARNITINE CHLORIDE
• Palmitoyl-L-carnitine Hydrochloride
• O-Palmitoyl-L-carnitine chloride
• (R)-3-(Hexadecanoyloxy)-4-(trimethylammonio)butyrate Hydrochloride
• (R)-3-(Palmitoyloxy)-4-(trimethylammonio)butanoate Hydrochloride
• Einecs 242-642-6
• L-CARNITINE:HCL, O-PALMITOYL
• L-Palmitoylcarnitine chloride
• HEXADECANOYL-L-CARNITINE CHLORIDE
• (R)-[3-carboxy-2-[(1-oxohexadecyl)oxy]propyl]trimethylammonium chloride
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(1-oxohexadecyl)oxy-, chloride, (2R)-
• Palmitoyl-L-carnitine chloride≥ 99% (TLC)
• Palmitoyl-L-carnitine hydrochloride
• J7Z2DG59IG
• palmitoyl l-carnitine chloride
• PALMITOYL-L-CARNITINECHLORIDE
• L-Palmitoylcarnitine (chloride)
• HY-113147A
• F82640
• [(2R)-3-carboxy-2-hexadecanoyloxypropyl]-trimethylazanium;chloride
• CS-0116319
• (R)-3-carboxy-N,N,N-trimethyl-2-(palmitoyloxy)propan-1-aminium chloride
• (R)-(3-Carboxy-2-((1-oxohexadecyl)oxy)propyl)trimethylammonium chloride
• MFCD00070346
• PALMITOYLCARNITINE CHLORIDE, (-)-
• PALMITYL L-CARNITINE CHLORIDE
• 18877-64-0
• AKOS030213258
• PALMITOYL CARNITINE HYDROCHLORIDE, (-)-
• (-)-PALMITOYLCARNITINE CHLORIDE
• 1-PROPANAMINIUM, 3-CARBOXY-N,N,N-TRIMETHYL-2-((1-OXOHEXADECYL)OXY)-, CHLORIDE (1:1), (2R)-
• NS00085609
• UNII-J7Z2DG59IG
• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxohexadecyl)oxy]-,chloride(1:1),(2R)-
• Q27281325
• Palmitoylcarnitine hydrochloride, L-
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxohexadecyl)oxy)-, chloride, (R)-
• L-palmitoylcarnitine hydrochloride
• SCHEMBL20580076
• 1ST164532
• DA-75098
• (+)-palmitoylcarnitine chloride

• MDL： MFCD00070346
• InChIKey： GAMKNLFIHBMGQT-ZMBIFBSDSA-N
• Inchi： InChI=1S/C23H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)28-21(19-22(25)26)20-24(2,3)4;/h21H,5-20H2,1-4H3;1H/t21-;/m1./s1
• SMILES： [Cl-].CCCCCCCCCCCCCCCC(O[C@@H](C[N+](C)(C)C)CC(=O)O)=O

Computed Properties

• Exact Mass: 388.9516
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 20
• Monoisotopic Mass: 435.312
• Heavy Atom Count: 29
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 2.56440
• PSA: 63.27
• Boiling Point: °Cat760mmHg
• Melting Point: 178°C(lit.)
• Flash Point: °C
• Solubility: H2O: 25 mg/mL with heat or sonication
• Color/Form: White powder
• Solubility: H2O: 25 mg/mL
• Density: g/cm3